Cas no 289628-76-8 (4-(1H-Indol-3-yl)pyrimidin-2-amine)

4-(1H-Indol-3-yl)pyrimidin-2-amine is a heterocyclic compound featuring an indole-pyrimidine hybrid structure, which is of significant interest in medicinal chemistry and drug discovery. Its fused aromatic systems provide a rigid scaffold that enhances binding affinity to biological targets, particularly in kinase inhibition and receptor modulation. The presence of both indole and pyrimidine moieties allows for versatile functionalization, making it a valuable intermediate in synthesizing pharmacologically active compounds. This compound exhibits potential in the development of therapeutics targeting cancer, neurological disorders, and inflammatory diseases due to its ability to interact with key enzymatic pathways. Its stability and synthetic accessibility further contribute to its utility in research and development.
4-(1H-Indol-3-yl)pyrimidin-2-amine structure
289628-76-8 structure
Product Name:4-(1H-Indol-3-yl)pyrimidin-2-amine
CAS No:289628-76-8
MF:C12H10N4
MW:210.23460149765
MDL:MFCD11058049
CID:1069369
PubChem ID:400433
Update Time:2025-06-07

4-(1H-Indol-3-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-Indol-3-yl)pyrimidin-2-amine
    • 2-AMINO-4-(3-INDOLYL)PYRIMIDINE
    • 3-(2-aminopyrimidin-4-yl)-1H-indole
    • 4-(1H-indol-3-yl)-2-pyrimidinamine
    • 6-debromomeridianin D
    • AC1L8FMZ
    • CHEMBL48082
    • CTK0J1681
    • debromomeridianin D
    • Meridianin G
    • SureCN573402
    • AKOS000345321
    • V5T
    • CS-0171430
    • 4-(1~{H}-indol-3-yl)pyrimidin-2-amine
    • SCHEMBL573402
    • DTXSID90328003
    • SCHEMBL4564892
    • AS-35708
    • NSC712012
    • 3-(2-aminopyrimidin-4-yl) indole
    • 289628-76-8
    • 2-Pyrimidinamine, 4-(1H-indol-3-yl)-
    • BDBM10844
    • NSC-712012
    • STL259853
    • ALBB-017157
    • MDL: MFCD11058049
    • Inchi: 1S/C12H10N4/c13-12-14-6-5-11(16-12)9-7-15-10-4-2-1-3-8(9)10/h1-7,15H,(H2,13,14,16)
    • InChI Key: QNMZWFNNJMGJPU-UHFFFAOYSA-N
    • SMILES: N1C=C(C2C=CN=C(N)N=2)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 210.0907
  • Monoisotopic Mass: 210.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • Color/Form: Solid
  • PSA: 67.59

4-(1H-Indol-3-yl)pyrimidin-2-amine Security Information

4-(1H-Indol-3-yl)pyrimidin-2-amine Pricemore >>

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